6-(1-methylpiperidin-4-yl)-1H-indazole

• IUPAC Name: 6-(1-methylpiperidin-4-yl)-1H-indazole
• InChI: InChI=1S/C13H17N3/c1-16-6-4-10(5-7-16)11-2-3-12-9-14-15-13(12)8-11/h2-3,8-10H,4-7H2,1H3,(H,14,15)
• InChI Key: DCOCFWGGMOZSDR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2=CC3=C(C=C2)C=NN3
• Molecular Formula: C13H17N3
• DSSTOX Substance ID: DTXSID60678284
• Molecular Weight: 215.29 g/mol
• CAS RN: 885272-33-3

Description

Piperidines, such as “6-(1-methylpiperidin-4-yl)-1H-indazole”, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including reactions with methylamine, sodium methoxide, and bromination. Although the exact synthesis of “6-(1-methylpiperidin-4-yl)-1H-indazole” is not detailed, similar synthetic strategies could potentially be applied.

Molecular Structure Analysis

The molecular structure of compounds similar to “6-(1-methylpiperidin-4-yl)-1H-indazole” has been characterized using X-ray diffraction (XRD) studies. This suggests that the compound of interest may also form specific crystalline structures and exhibit similar intermolecular interactions.

Chemical Reactions Analysis

The papers describe various chemical reactions, including bromination, demethylation, and condensation reactions, which are used to synthesize different compounds. These reactions are crucial for introducing functional groups and forming the desired molecular frameworks.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compounds are inferred from their synthesis and molecular structure. The antioxidant properties of synthesized compounds were evaluated using various assays, indicating that the compounds have effective antioxidant power.

Scientific Research Applications

• Pharmaceutical Industry

  • Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.
  • Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.
  • The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.

• Anticancer Research

  • A study showed that seven compounds with 1-methylpiperidin-4-yl groups had excellent activities against all four cancer cell lines, and they exhibited scarcely any activities against HL7702.
  • Among them, compound 9b and 9d showed greatly excellent activity against the four kinds of cells, and the IC 50 for MCF7 and PC3 cell lines were even less than 3 μM.

• Synthesis of Benzylpiperidines

  • Research on the synthesis of 2- and 4-substituted benzylpiperidines, which are structurally similar to (6-Bromopyridin-2-yl)(1-methylpiperidin-4-yl)methanone, has led to the development of environmentally benign methods.
  • These methods could be significant for the scalable and sustainable production of such compounds.

• Chemical Synthesis

  • Compounds like “6-(1-methylpiperidin-4-yl)-1H-indazole” are often used in chemical synthesis. For example, “6-[(1-methylpiperidin-4-yl)oxy]pyridin-3-amine” is a compound that can be used in various chemical reactions.

• Research Chemicals

  • These compounds are also used as research chemicals. They are often used in the development of new drugs and other pharmaceutical products.

• 5-HT6 Receptor Antagonists

  • Some derivatives of “6-(1-methylpiperidin-4-yl)-1H-indazole” have been found to be potent and selective 5-HT6 receptor antagonists. These compounds could potentially be used in the treatment of various neurological and psychiatric disorders.

• Chemical Reactions

  • Compounds like “6-(1-methylpiperidin-4-yl)-1H-indazole” can be used in various chemical reactions. For instance, “6-[(1-methylpiperidin-4-yl)oxy]pyridin-3-amine” is a compound that can be used in a variety of chemical reactions.

• Early Discovery Research

  • These compounds are often used in early discovery research. They are used in the development of new drugs and other pharmaceutical products.

• 5-HT6 Receptor Antagonists

  • Some derivatives of “6-(1-methylpiperidin-4-yl)-1H-indazole” have been found to be potent and selective 5-HT6 receptor antagonists. These compounds could potentially be used in the treatment of various neurological and psychiatric disorders.

Future Directions

While specific future directions for “6-(1-methylpiperidin-4-yl)-1H-indazole” were not found, piperidines and their derivatives continue to be an area of active research due to their importance in the pharmaceutical industry.